Cas no 13887-88-2 (Acetic acid, (tetradecylsulfinyl)-)

• Product Name: Acetic acid, (tetradecylsulfinyl)-
• CAS No: 13887-88-2
• MF: C₁₆H₃₂O₃S
• MW: 304.488484382629
• CID: 1256145
• PubChem ID: 9817964
• Update Time: 2025-04-20

Acetic acid, (tetradecylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (tetradecylsulfinyl)-
• 2-tetradecylsulfinylacetic acid
• DTXSID10431285
• SCHEMBL6292849
• 13887-88-2

• Inchi： 1S/C16H32O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-20(19)15-16(17)18/h2-15H2,1H3,(H,17,18)
• InChI Key： UNMRRTSXKVMTER-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 304.20736
• Monoisotopic Mass: 304.20721605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37